8,17-Epoxylabd-12-ene-15,16-dial
8,17-Epoxylabd-12-ene-15,16-dial
Brand Name:
Vulcanchem
CAS No.:
119944-79-5
VCID:
VC0058313
InChI:
InChI=1S/C20H30O3/c1-18(2)9-4-10-19(3)16(18)7-11-20(14-23-20)17(19)6-5-15(13-22)8-12-21/h5,12-13,16-17H,4,6-11,14H2,1-3H3/b15-5+/t16-,17+,19-,20?/m1/s1
SMILES:
CC1(CCCC2(C1CCC3(C2CC=C(CC=O)C=O)CO3)C)C
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
8,17-Epoxylabd-12-ene-15,16-dial
CAS No.: 119944-79-5
Main Products
VCID: VC0058313
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
| CAS No. | 119944-79-5 |
|---|---|
| Product Name | 8,17-Epoxylabd-12-ene-15,16-dial |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (2E)-2-[2-[(1S,4aR,8aR)-5,5,8a-trimethylspiro[3,4,4a,6,7,8-hexahydro-1H-naphthalene-2,2'-oxirane]-1-yl]ethylidene]butanedial |
| Standard InChI | InChI=1S/C20H30O3/c1-18(2)9-4-10-19(3)16(18)7-11-20(14-23-20)17(19)6-5-15(13-22)8-12-21/h5,12-13,16-17H,4,6-11,14H2,1-3H3/b15-5+/t16-,17+,19-,20?/m1/s1 |
| Standard InChIKey | ZAWCPGMKVKTLKI-SPCHKEILSA-N |
| Isomeric SMILES | C[C@@]12CCCC([C@H]1CCC3([C@H]2C/C=C(\CC=O)/C=O)CO3)(C)C |
| SMILES | CC1(CCCC2(C1CCC3(C2CC=C(CC=O)C=O)CO3)C)C |
| Canonical SMILES | CC1(CCCC2(C1CCC3(C2CC=C(CC=O)C=O)CO3)C)C |
| Synonyms | 8,17-epoxylabd-12-ene-15,16-dial 8,17-epoxylabd-12-ene-15,16-dial, (1R-(1alpha(E),2alpha,4abeta,8aalpha))-isomer aframodial ZT-dial |
| PubChem Compound | 6439042 |
| Last Modified | Nov 11 2021 |
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